1-(2-Hydroxy-5-methylphenyl)ethanone
1-(2-Hydroxy-5-methylphenyl)ethanone
2'-Hydroxy-5'-methylacetophenone, also known as 1-(2-hydroxy-5-methylphenyl)-ethanone or 1-hydroxy-2-acetyl-4-methylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxy-5'-methylacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2'-hydroxy-5'-methylacetophenone is primarily located in the cytoplasm. 2'-Hydroxy-5'-methylacetophenone is a sweet, floral, and heavy tasting compound that can be found in coffee and coffee products. This makes 2'-hydroxy-5'-methylacetophenone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1450-72-2
VCID:
VC0074881
InChI:
InChI=1S/C9H10O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,11H,1-2H3
SMILES:
CC1=CC(=C(C=C1)O)C(=O)C
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
1-(2-Hydroxy-5-methylphenyl)ethanone
CAS No.: 1450-72-2
Main Products
VCID: VC0074881
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
| CAS No. | 1450-72-2 |
|---|---|
| Product Name | 1-(2-Hydroxy-5-methylphenyl)ethanone |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 1-(2-hydroxy-5-methylphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,11H,1-2H3 |
| Standard InChIKey | YNPDFBFVMJNGKZ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)O)C(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)O)C(=O)C |
| Boiling Point | 210.0 °C |
| Melting Point | 50.0 °C Mp 50 ° 50°C |
| Physical Description | Solid Colourless to pale yellow solid; Sweet heavy-floral somewhat herbaceous aroma |
| Description | 2'-Hydroxy-5'-methylacetophenone, also known as 1-(2-hydroxy-5-methylphenyl)-ethanone or 1-hydroxy-2-acetyl-4-methylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxy-5'-methylacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2'-hydroxy-5'-methylacetophenone is primarily located in the cytoplasm. 2'-Hydroxy-5'-methylacetophenone is a sweet, floral, and heavy tasting compound that can be found in coffee and coffee products. This makes 2'-hydroxy-5'-methylacetophenone a potential biomarker for the consumption of this food product. |
| Solubility | Practically insoluble or insoluble in water Soluble (in ethanol) |
| PubChem Compound | 15068 |
| Last Modified | Nov 11 2021 |
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